N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H14F3NO3S/c19-18(20,21)16-9-5-4-8-15(16)17(23)22(13-6-2-1-3-7-13)14-10-11-26(24,25)12-14/h1-11,14H,12H2
• InChI Key: PXUYBZKUCMLMMY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C=CS1(=O)=O)N(C2=CC=CC=C2)C(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H14F3NO3S
• Molecular Weight: 381.4 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide, commonly known as DTB or DTBZ, is a chemical compound that has been extensively studied for its potential use in scientific research. DTBZ is a fluorescent ligand that binds to the vesicular monoamine transporter 2 (VMAT2), a protein that is involved in the packaging and transport of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine.

Scientific Research Applications

DTBZ has been used extensively in scientific research to study the function of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide in the brain. N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide is responsible for the packaging and transport of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine. DTBZ can be used to visualize the distribution and density of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide in the brain using techniques such as positron emission tomography (PET) imaging. DTBZ-PET imaging has been used to study a variety of neurological disorders such as Parkinson's disease, Huntington's disease, and schizophrenia.

Mechanism of Action

DTBZ binds to the N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide protein with high affinity and specificity. The binding of DTBZ to N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide results in the inhibition of monoamine uptake and storage in synaptic vesicles. This leads to a decrease in the concentration of monoamines in the synaptic cleft and a reduction in neurotransmitter release. DTBZ has been shown to be a reversible inhibitor of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide, meaning that its effects are temporary and can be reversed by the removal of the compound.
Biochemical and Physiological Effects
DTBZ has been shown to have minimal toxicity and does not produce any significant physiological effects in animals or humans. However, the inhibition of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide by DTBZ can lead to a reduction in monoamine neurotransmitter levels in the brain, which can have downstream effects on neural activity and behavior. DTBZ has been used to study the role of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide in a variety of neurological disorders such as Parkinson's disease, Huntington's disease, and schizophrenia.

Advantages and Limitations for Lab Experiments

DTBZ has several advantages for use in lab experiments. It is a highly specific ligand for N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide and can be used to visualize the distribution and density of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide in the brain using PET imaging. DTBZ has also been used to study the function of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide in a variety of neurological disorders. However, there are also some limitations to the use of DTBZ in lab experiments. The compound is relatively expensive and requires specialized equipment for PET imaging. Additionally, the effects of DTBZ on neural activity and behavior are dependent on the concentration and duration of exposure, which can be difficult to control in vivo.

Future Directions

There are several future directions for research on DTBZ and its applications in scientific research. One area of interest is the development of new ligands that can selectively bind to different isoforms of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide. Another area of interest is the use of DTBZ-PET imaging to study the effects of drugs and other interventions on N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide function in the brain. Finally, there is ongoing research into the role of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenyl-2-(trifluoromethyl)benzamide in a variety of neurological disorders, and DTBZ is likely to continue to be an important tool for studying this protein in the future.

Synthesis Methods

DTBZ can be synthesized using a multi-step process that involves the reaction of 2-(trifluoromethyl)benzoic acid with thionyl chloride to form 2-(trifluoromethyl)benzoyl chloride. This intermediate compound is then reacted with 2,3-dihydrothiophene-1,1-dioxide in the presence of a base such as triethylamine to yield the final product, DTBZ. The purity of the compound can be improved using techniques such as column chromatography or recrystallization.